Cas no 2034437-01-7 (2-(pyridin-3-yl)-N-{[2-(thiophen-2-yl)pyridin-4-yl]methyl}acetamide)

• Product Name: 2-(pyridin-3-yl)-N-{[2-(thiophen-2-yl)pyridin-4-yl]methyl}acetamide
• CAS No: 2034437-01-7
• MF: C₁₇H₁₅N₃OS
• MW: 309.3855
• CID: 5349308
• Update Time: 2025-05-25

2-(pyridin-3-yl)-N-{[2-(thiophen-2-yl)pyridin-4-yl]methyl}acetamide Chemical and Physical Properties

Names and Identifiers

• 2-pyridin-3-yl-N-[(2-thiophen-2-ylpyridin-4-yl)methyl]acetamide
• 2-(pyridin-3-yl)-N-((2-(thiophen-2-yl)pyridin-4-yl)methyl)acetamide
• 2-(pyridin-3-yl)-N-{[2-(thiophen-2-yl)pyridin-4-yl]methyl}acetamide

• Inchi： 1S/C17H15N3OS/c21-17(10-13-3-1-6-18-11-13)20-12-14-5-7-19-15(9-14)16-4-2-8-22-16/h1-9,11H,10,12H2,(H,20,21)
• InChI Key： KHTMVXGUPCALMA-UHFFFAOYSA-N
• SMILES： S1C([H])=C([H])C([H])=C1C1C([H])=C(C([H])=C([H])N=1)C([H])([H])N([H])C(C([H])([H])C1=C([H])N=C([H])C([H])=C1[H])=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 5
• Complexity: 366
• XLogP3: 1.9
• Topological Polar Surface Area: 83.1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridines and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives

Additional information on 2-(pyridin-3-yl)-N-{[2-(thiophen-2-yl)pyridin-4-yl]methyl}acetamide

Recent Advances in the Study of 2-(pyridin-3-yl)-N-{[2-(thiophen-2-yl)pyridin-4-yl]methyl}acetamide (CAS: 2034437-01-7)

The compound 2-(pyridin-3-yl)-N-{[2-(thiophen-2-yl)pyridin-4-yl]methyl}acetamide (CAS: 2034437-01-7) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique heterocyclic structure, has shown promising potential in various therapeutic applications, particularly in the modulation of protein-protein interactions and enzyme inhibition. Recent studies have focused on its synthesis, pharmacological properties, and mechanisms of action, providing valuable insights for drug development.

One of the key findings in recent research is the compound's ability to act as a potent inhibitor of specific kinase enzymes involved in inflammatory and oncogenic pathways. In vitro and in vivo studies have demonstrated its efficacy in reducing tumor growth and inflammation, making it a candidate for further investigation in cancer and autoimmune diseases. The compound's selectivity and binding affinity have been elucidated through crystallographic studies, revealing its interaction with the ATP-binding sites of target kinases.

Another area of interest is the compound's pharmacokinetic profile. Recent pharmacokinetic studies have shown that 2-(pyridin-3-yl)-N-{[2-(thiophen-2-yl)pyridin-4-yl]methyl}acetamide exhibits favorable absorption and distribution properties, with moderate plasma protein binding and good metabolic stability. These characteristics suggest its potential as an orally bioavailable drug candidate. However, further optimization may be required to enhance its bioavailability and reduce potential off-target effects.

In addition to its therapeutic potential, recent synthetic methodologies have improved the efficiency and scalability of producing this compound. Novel catalytic systems and green chemistry approaches have been employed to achieve higher yields and purity, addressing previous challenges in its large-scale synthesis. These advancements are critical for facilitating preclinical and clinical studies.

Despite these promising developments, challenges remain in the clinical translation of this compound. Issues such as toxicity, drug-drug interactions, and long-term safety need to be thoroughly investigated. Ongoing research is focused on addressing these gaps through comprehensive toxicological studies and structure-activity relationship (SAR) analyses to optimize its therapeutic index.

In conclusion, 2-(pyridin-3-yl)-N-{[2-(thiophen-2-yl)pyridin-4-yl]methyl}acetamide represents a promising scaffold for drug discovery, with significant potential in oncology and inflammation. Continued research efforts are essential to fully realize its therapeutic benefits and overcome existing challenges. This brief highlights the latest advancements and underscores the importance of interdisciplinary collaboration in advancing this compound toward clinical applications.